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Compound of Interest

Compound Name: p-Terphenyl-d14

Cat. No.: B051327

Introduction

p-Terphenyl-d14 is a deuterated analog of p-Terphenyl, often used as an internal standard or
surrogate in various analytical methods, particularly for the analysis of semi-volatile organic
compounds by gas chromatography-mass spectrometry (GC-MS). Its isotopic labeling allows
for accurate quantification, as it behaves chemically similarly to the native analyte but is
distinguishable by its mass. Proper preparation of accurate and stable stock solutions is a
critical first step for any quantitative analysis. This document provides a detailed protocol for
the preparation of p-Terphenyl-d14 stock solutions.

Chemical and Physical Properties

A summary of the key properties of p-Terphenyl-d14 is essential for its safe handling and use
in solution preparation.
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Property Value Reference
CAS Number 1718-51-0 [1]12]
Molecular Formula CisD1a [1]
Molecular Weight 244.39 g/mol [11[2]
White or light-yellow needles
Appearance [3]
or leaves
Insoluble in water. Soluble in
hot benzene, hot ethyl alcohol,
and slightly soluble in
Solubility chloroform. Dichloromethane [L1[31[41[5]

and acetone are commonly
used solvents for commercial

standards.

Storage (Solid)

Store at -20°C for long-term

stability.

[1]

Storage (Solution)

Store in a tightly sealed
container in a well-ventilated
place, away from heat and
direct sunlight. Some
commercial solutions are
stored at ambient
temperatures (>5 °C) or

refrigerated.

[416]1[7]

Safety Precautions and Hazard Information

p-Terphenyl-d14 and the solvents used for its dissolution present several health and safety

risks. Adherence to safety protocols is mandatory.
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Hazard

Description

Precautionary Measures

Health Hazards

Causes skin and serious eye
irritation.[8][9][10] May cause
respiratory irritation.[9][10]
Suspected of causing cancer
and may cause damage to
organs through prolonged or

repeated exposure.[8][10]

Always work in a well-
ventilated chemical fume hood.
Wear appropriate personal
protective equipment (PPE),
including a lab coat, chemical-
resistant gloves (e.g., nitrile),
and safety glasses or goggles.
[8][9] Avoid inhalation of dust

or solution vapors.[10]

Solvent Hazards

Solvents like dichloromethane
are volatile, toxic, and may be
carcinogenic. Acetone is highly

flammable.

Handle solvents only in a
chemical fume hood. Keep
away from ignition sources
such as heat, sparks, and
open flames.[4][6] Ensure all
containers are properly labeled

and sealed.

Environmental Hazards

p-Terphenyl-d14 is very toxic to
aquatic life.[9]

Do not dispose of the material
or its solutions down the drain.
[10][11] Dispose of all waste
(solid, liquid, and contaminated
materials) through an
approved hazardous waste
disposal program in
accordance with local

regulations.[9]

First Aid

Skin Contact: Immediately
wash with soap and water.[8]
Eye Contact: Rinse cautiously
with water for several minutes.
[10] Inhalation: Move the
person to fresh air.[10]
Ingestion: Rinse mouth with
water and consult a physician.
[10]

In case of exposure or if you
feel unwell, seek immediate
medical attention and show the
Safety Data Sheet (SDS) to

the medical professional.[10]
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Experimental Protocol: Preparation of a 1000 pg/mL
Primary Stock Solution

This protocol details the steps to prepare a 1000 pg/mL stock solution of p-Terphenyl-d14 in
dichloromethane. This concentration is typical for primary standards used in environmental
analysis.[12][13]

Materials and Equipment:

p-Terphenyl-d14 (solid, high purity)

e Dichloromethane (HPLC or analytical grade)

e Analytical balance (readable to at least 0.01 mg)

¢ Class A volumetric flasks (e.g., 10 mL, 25 mL) with glass stoppers
o Glass Pasteur pipettes or volumetric pipettes

» Weighing paper or boat

e Spatula

¢ Ultrasonic bath (sonicator)

Amber glass vials with PTFE-lined caps for storage

Procedure:

e Preparation and Tare:

o Place a clean, dry weighing boat on the analytical balance and tare it.

o Ensure the volumetric flask to be used is clean, dry, and has been brought to ambient
temperature.

e Weighing the p-Terphenyl-d14:
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o Carefully weigh approximately 10.0 mg of p-Terphenyl-d14 solid into the tared weighing
boat. Record the exact mass to the nearest 0.01 mg.

o Calculation Example: To prepare 10 mL of a 1000 pg/mL (1 mg/mL) solution, exactly 10.0
mg is needed.

o Transfer and Dissolution:

o Quantitatively transfer the weighed solid into a 10 mL Class A volumetric flask.

o Use a small amount of dichloromethane to rinse the weighing boat multiple times,
transferring the rinse into the volumetric flask to ensure all the solid is transferred.

o Add dichloromethane to the flask until it is approximately half-full.

o Stopper the flask and gently swirl to dissolve the solid. If necessary, place the flask in an
ultrasonic bath for 5-10 minutes to aid dissolution.[7] One supplier notes "Sonicate" as a
condition, suggesting this may be required for complete dissolution.[7]

¢ Dilution to Volume:

o Once the solid is completely dissolved and the solution has returned to room temperature,
carefully add dichloromethane dropwise until the bottom of the meniscus reaches the
calibration mark on the neck of the flask.

o Stopper the flask securely and invert it 15-20 times to ensure the solution is
homogeneous.

» Storage and Labeling:

o Transfer the final stock solution into a labeled amber glass vial with a PTFE-lined cap to
protect it from light.

o The label should include:
» Compound Name: p-Terphenyl-d14 Stock Solution

= Concentration: 1000 pg/mL
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Solvent: Dichloromethane

Preparation Date

Preparer's Initials

Expiration Date (typically 6-12 months, stability should be verified)

o Store the solution in a designated freezer or refrigerator at -20°C to 4°C, or as determined
by internal stability studies.[1]

Workflow Diagram

The following diagram illustrates the key steps in the preparation of the p-Terphenyl-d14 stock
solution.
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Caption: Workflow for p-Terphenyl-d14 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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